1,2,4,5-Tetrazine, hexahydro-1,4-dimethyl-2,5-bis(phenylmethyl)-

• CAS No.: 61012-91-7
• Molecular Formula: C18H24N4
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 1,4-dibenzyl-2,5-dimethyl-1,2,4,5-tetrazinane
• InChI: InChI=1S/C18H24N4/c1-19-15-22(14-18-11-7-4-8-12-18)20(2)16-21(19)13-17-9-5-3-6-10-17/h3-12H,13-16H2,1-2H3
• InChI Key: VZLKGSDLCJBUEY-UHFFFAOYSA-N
• Canonical SMILES: CN1CN(N(CN1CC2=CC=CC=C2)C)CC3=CC=CC=C3

Description

1,2,4,5-Tetrazine, hexahydro-1,4-dimethyl-2,5-bis(phenylmethyl)- is a heterocyclic compound that belongs to the tetrazine family. Tetrazines are known for their unique electronic properties and ability to participate in various chemical reactions, making them valuable in multiple scientific and industrial applications .

Preparation Methods

The synthesis of 1,2,4,5-Tetrazine, hexahydro-1,4-dimethyl-2,5-bis(phenylmethyl)- typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of hydrazine derivatives with nitriles, followed by cyclization to form the tetrazine ring . Industrial production methods often utilize optimized reaction conditions to ensure high yields and purity, involving catalysts and controlled temperatures .

Chemical Reactions Analysis

1,2,4,5-Tetrazine, hexahydro-1,4-dimethyl-2,5-bis(phenylmethyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions typically involve hydrogenation, resulting in the formation of reduced tetrazine derivatives.

Substitution: Substitution reactions often occur at the nitrogen atoms, where different substituents can be introduced using appropriate reagents.

Common reagents used in these reactions include hydrogen gas for reduction, nitric acid for oxidation, and various alkylating agents for substitution. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1,2,4,5-Tetrazine, hexahydro-1,4-dimethyl-2,5-bis(phenylmethyl)- has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in click chemistry reactions.

Biology: In biological research, it is utilized for bioconjugation and labeling of biomolecules due to its ability to form stable conjugates.

Medicine: The compound is explored for its potential in drug delivery systems and as a precursor for pharmaceuticals.

Industry: It finds applications in the development of electronic materials, such as photoactive and electroactive components.

Mechanism of Action

The mechanism of action of 1,2,4,5-Tetrazine, hexahydro-1,4-dimethyl-2,5-bis(phenylmethyl)- involves its ability to participate in cycloaddition reactions, particularly the inverse electron demand Diels-Alder reaction. This reaction allows the compound to form stable adducts with various dienophiles, making it useful in bioconjugation and material science . The molecular targets and pathways involved include interactions with electron-rich dienophiles and subsequent formation of stable cyclic products .

Comparison with Similar Compounds

Similar compounds to 1,2,4,5-Tetrazine, hexahydro-1,4-dimethyl-2,5-bis(phenylmethyl)- include other tetrazine derivatives such as:

3,6-Diphenyl-1,2,4,5-tetrazine: Known for its use in cycloaddition reactions.

1,4-Dihydro-1,2,4,5-tetrazine:

The uniqueness of 1,2,4,5-Tetrazine, hexahydro-1,4-dimethyl-2,5-bis(phenylmethyl)- lies in its specific substitution pattern, which imparts distinct electronic and reactive properties, making it valuable for specialized applications in chemistry and industry .